Cas no 922069-67-8 (2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide
• CAS No: 922069-67-8
• MF: C₂₅H₃₃N₃O₃
• MW: 423.547826528549
• CID: 6438305
• Update Time: 2025-07-14

2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide
• Acetamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-piperidinyl)ethyl]-2-(2-methoxyphenoxy)-

• Inchi： 1S/C25H33N3O3/c1-27-15-12-20-16-19(10-11-21(20)27)22(28-13-6-3-7-14-28)17-26-25(29)18-31-24-9-5-4-8-23(24)30-2/h4-5,8-11,16,22H,3,6-7,12-15,17-18H2,1-2H3,(H,26,29)
• InChI Key： WURABHNYIJVMHI-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)COC1=CC=CC=C1OC

Additional information on 2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide

Introduction to 2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 922069-67-8, specifically named as 2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its aromatic rings, heterocyclic functionalities, and amide linkage, has garnered attention due to its potential biological activities and synthetic utility. The presence of 2-methoxyphenoxy, 1-methyl-2,3-dihydro-1H-indol-5-yl, and piperidin-1-yl moieties suggests a rich chemical space for interaction with biological targets, making it a subject of interest for medicinal chemists and biologists alike.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity. The compound in question is no exception, as its structural features hint at potential applications in treating various diseases. Specifically, the indole ring system is well-known for its role in numerous pharmacologically active compounds, including those targeting neurological disorders and cancer. The integration of piperidinyl groups further enhances its pharmacological profile by contributing to solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of 2-methoxyphenoxy and 1-methyl-2,3-dihydro-1H-indol-5-yl moieties provides a unique chemical footprint that can be exploited to develop molecules with enhanced binding affinity and selectivity. This is particularly relevant in the context of recent advancements in structure-based drug design, where computational methods are increasingly used to predict molecular interactions. The use of such tools has allowed researchers to optimize the compound's structure for better efficacy and reduced side effects.

Moreover, the amide linkage in the molecule serves as a versatile pharmacophore that can be modified to fine-tune its biological activity. Amides are frequently found in bioactive molecules due to their ability to form hydrogen bonds, which is crucial for receptor binding. The specific arrangement of atoms in this compound's amide group may contribute to its interaction with target proteins or enzymes, thereby modulating cellular processes. This has implications for both therapeutic applications and the study of fundamental biological mechanisms.

Recent studies have highlighted the importance of multitarget engagement in drug development, where a single molecule interacts with multiple biological targets to achieve synergistic effects. The compound described here has the potential to fit this paradigm due to its complex structure, which could allow it to interact with several targets simultaneously. This approach has shown promise in treating complex diseases such as cancer and neurodegenerative disorders, where multiple pathways are often dysregulated. By targeting multiple receptors or enzymes, such molecules can provide a more comprehensive therapeutic effect compared to single-target drugs.

The synthesis of this compound also presents an interesting challenge from a chemical perspective. The integration of multiple functional groups into a single molecule requires careful planning and execution to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex structures like this one with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the aromatic and heterocyclic components of the molecule. These methods have not only improved synthetic accessibility but also opened up new possibilities for structural diversification.

In conclusion, 2-(2-methoxyphenoxy)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylacetamide (CAS no. 922069-67-8) is a structurally intricate molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration as a lead compound or scaffold for drug development. As our understanding of biological systems continues to evolve, molecules like this one will play an increasingly important role in addressing complex diseases and advancing therapeutic strategies.